Cas no 2172237-88-4 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic acid
• CAS No: 2172237-88-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5877451
• PubChem ID: 165550810
• Update Time: 2025-06-10

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2,2-dimethylbutanoic acid
• EN300-1492192
• 2172237-88-4

• Inchi： 1S/C26H32N2O5/c1-17(14-23(29)27-13-12-26(2,3)24(30)31)15-28-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： RUCQJFPYDGWPAC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NCCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic Acid (CAS No. 2172237-88-4)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic acid, identified by its CAS number 2172237-88-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenyl moiety and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic acid consists of a central carbon chain with amide and ester functionalities, further modified by the presence of a fluorene derivative. This structural complexity not only makes it an intriguing subject for synthetic chemistry but also suggests potential applications in various biochemical pathways. The fluorenyl group, in particular, is known for its stability and fluorescence properties, which have been leveraged in numerous research applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through targeted interactions with specific enzymes or receptors. The presence of the methoxycarbonyl group in 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic acid suggests potential utility as a prodrug or intermediate in the synthesis of more complex molecules designed for therapeutic purposes. This feature aligns with the broader trend in pharmaceutical research towards the development of molecules that can be efficiently converted into active pharmaceutical ingredients (APIs) within the body.

One of the most compelling aspects of this compound is its potential as a tool for investigating enzyme mechanisms and substrate specificity. The combination of the fluorenyl group and the amide functionalities provides a scaffold that can be used to probe interactions with various biological targets. For instance, researchers have utilized similar structures in the study of proteases and other hydrolases, where the fluorescence properties of the fluorene group allow for real-time monitoring of enzyme activity.

The synthesis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to construct the complex molecular framework. These synthetic methodologies not only highlight the ingenuity of modern chemical synthesis but also demonstrate the compound's feasibility for large-scale production if needed.

From a pharmacological perspective, the compound's structural features suggest multiple potential modes of action. The amide bond can interact with biological targets through hydrogen bonding, while the fluorenyl group offers opportunities for photochemical studies or as a reporter molecule. Additionally, the methoxycarbonyl group can be hydrolyzed under physiological conditions, releasing a free amine that could participate in further biochemical reactions.

Recent studies have begun to explore the therapeutic potential of derivatives similar to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic acid. For example, researchers have investigated analogs with modified side chains for their effects on neurological disorders or inflammatory pathways. While these studies are still in their early stages, they provide valuable insights into how structural modifications can influence biological activity. The versatility of this compound class makes it an attractive platform for drug discovery efforts aimed at addressing unmet medical needs.

The analytical characterization of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylbutanoic acid is another critical aspect that has been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to confirm its identity and purity. These analytical methods not only provide detailed structural information but also help in understanding its conformational behavior in solution or solid state.

In conclusion, 4-4-{((9H-fluoreninecarbonyl)amino)-3-methylbutanoylamido}-2-isopropylpentanoic acid (CAS No. 2172237888) stands out as a remarkable compound with diverse applications in chemical biology and drug development. Its complex structure, featuring multiple functional groups, offers unique opportunities for synthetic innovation and pharmacological exploration. As research continues to uncover new ways to harness its potential, this compound is poised to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic strategies.